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Introduction

Oxazosulfyl is a novel insecticide belonging to the "Sulfyl" chemical class, developed by

Sumitomo Chemical Co., Ltd.[1]. It is effective against a broad spectrum of major rice insect

pests, including those from the orders Hemiptera, Coleoptera, and Lepidoptera[1][2]. Notably,

Oxazosulfyl has demonstrated high efficacy against insect populations that have developed

resistance to existing insecticides like neonicotinoids and fipronil[1][3][4]. Classified by the

Insecticide Resistance Action Committee (IRAC) as the sole member of the novel code 37, it

acts as a vesicular acetylcholine transporter inhibitor[4]. These application notes provide a

detailed methodology for conducting field trials to assess the efficacy of Oxazosulfyl,
particularly in the form of ALLES® granules (2.0% w/w), for the control of key rice pests[1][4].

The primary application method for Oxazosulfyl granules is through nursery box treatment, a

technique that reduces labor and the number of insecticide applications required in paddy

fields[1][4]. This method involves applying the insecticide to the soil in the nursery box between

sowing and transplanting[1]. The systemic activity of Oxazosulfyl ensures it is taken up by the

rice seedlings and translocated throughout the plant tissues, providing long-lasting protection

after transplanting[3][5].

These protocols are designed for researchers, scientists, and crop protection professionals to

generate robust and comparable data on the field performance of Oxazosulfyl.
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Experimental Workflow for Oxazosulfyl Field Efficacy
Trial

Experimental Workflow for Oxazosulfyl Field Trial

Phase 1: Trial Preparation

Phase 2: Application & Transplanting

Phase 3: Data Collection & Assessment

Phase 4: Analysis & Reporting

Site Selection & Characterization
(Agronomic & Pest History)

Experimental Design
(Randomized Block, Replicates)

Treatment Group Definition
(Oxazosulfyl, Reference, Control)

Nursery Box Preparation
(Rice Seedling Cultivation)

Oxazosulfyl Application
(e.g., At Sowing, Pre-Transplant)

Transplanting Seedlings to Paddy Field

Pest Population Monitoring
(Natural Infestation or Artificial Release)

Efficacy Assessment
(Insect Counts at specified DATs) Phytotoxicity & Crop Health Assessment

Data Compilation

Statistical Analysis
(e.g., ANOVA, Mean Separation)

Final Efficacy Report Generation
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Caption: Workflow for assessing Oxazosulfyl efficacy in field trials.

Experimental Protocols
Objective
To evaluate the field efficacy of Oxazosulfyl 2.0% granules applied via nursery box treatment

against key rice pests and to assess its crop safety.

Materials
Test Insecticide: Oxazosulfyl 2.0% Granules (ALLES®)[1].

Reference Insecticides: Commercial standard insecticides (e.g., imidacloprid, fipronil,

triflumezopyrim) for comparison[1][4].

Untreated Control: No insecticide application.

Rice Variety: A locally cultivated and pest-susceptible rice variety.

Equipment: Nursery boxes, paddy field plots, application equipment, tools for insect counting

(e.g., aspirators, counting trays), data recording sheets, and personal protective equipment

(PPE).

Experimental Design
Trial Layout: Randomized Complete Block Design (RCBD) is recommended to minimize the

effects of field variability[6].

Replicates: A minimum of three to four replicates for each treatment[6].

Plot Size: Minimum plot size should be 20 m², preferably consisting of 4 rows, with the two

middle rows serving as the data collection area to avoid edge effects[6].

Location: Trials should be conducted in areas with a known history of target pest pressure,

representing typical agronomic and climatic conditions for rice cultivation[7].
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Procedure
Step 1: Nursery Box Preparation and Sowing

Prepare the nursery boxes with a suitable soil mixture (bed soil).

Sow rice seeds uniformly in the nursery boxes.

Step 2: Oxazosulfyl Application

Method: Nursery box application is the primary method[1]. The granules can be applied at

different timings to assess the optimal window.

Application at Sowing: Mix Oxazosulfyl granules with the cover soil before applying it over

the seeds, or apply the granules after sowing and before covering with soil[1].

Application at Transplanting: Apply the granules one day before transplanting the

seedlings to the paddy field[1].

Dosage: Apply at the recommended registered dose, typically 50 g of 2.0% granules per

nursery box[1]. Ensure uniform application.

Control Groups: Prepare nursery boxes for the untreated control and reference insecticide(s)

according to their respective label instructions.

Step 3: Transplanting

Cultivate seedlings in the nursery boxes until they reach the appropriate stage for

transplanting (e.g., 2.5- to 3-leaf stage)[8].

Transplant the seedlings from each treatment group into their designated plots in the paddy

field.

Step 4: Pest Infestation and Monitoring

Monitor for natural infestation of target pests.
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In cases of low natural pressure, artificial infestation may be necessary. Release laboratory-

reared adult insects at appropriate time points after transplanting to simulate natural pest

migration[1]. For instance, brown planthoppers (N. lugens) can be released periodically (e.g.,

three releases at 2-week intervals starting 35 days after transplanting)[4].

Step 5: Efficacy Assessment

Insect Counts: The primary method for efficacy assessment is counting the number of target

insects.

Sampling Unit: Randomly select a fixed number of hills from the central data rows of each

plot (e.g., 10 hills)[1].

Timing: Conduct counts at regular intervals after transplanting. Common assessment

timings are 48, 56, 65, and 72 Days After Transplanting (DAT)[1].

Procedure: Carefully inspect each selected hill and count all life stages of the target

pest(s).

Damage Assessment: In addition to insect counts, assess the level of plant damage, such as

"hopper burn" caused by planthoppers[4]. This can be done using a rating scale.

Virus Transmission Inhibition: For pests like the small brown planthopper (Laodelphax

striatellus), which vectors viruses, assess the percentage of stems showing virus

symptoms[1].

Step 6: Phytotoxicity Assessment

Visually inspect the rice plants in the treated plots for any signs of phytotoxicity, such as

stunting, chlorosis, or necrosis, at regular intervals after application.

Compare the growth and appearance of plants in the Oxazosulfyl-treated plots with the

untreated control plots.

Data Analysis
Compile the insect count data for each treatment and replicate at each assessment date.
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Calculate the mean number of insects per sampling unit for each treatment.

Perform statistical analysis, such as Analysis of Variance (ANOVA), to determine if there are

significant differences among the treatments.

If significant differences are found, use a mean separation test (e.g., Tukey's HSD, Duncan's

Multiple Range Test) to compare the treatment means.

Efficacy can also be expressed as a percentage of control relative to the untreated plot.

Data Presentation
Quantitative data from field trials should be summarized in tables to facilitate comparison

between treatments.

Table 1: Efficacy of Oxazosulfyl Granules against White-backed Planthopper (Sogatella

furcifera) Trial Location: Kagoshima, Japan. Application at Sowing.
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Treatment
Rate ( g/box
)

48 DAT 56 DAT 65 DAT 72 DAT

Oxazosulfyl

2.0% GR
50 Low Low Low Low

Triflumezopyr

im
Label Rate Low Low Moderate Moderate

Pymetrozine Label Rate Moderate High High High

Fipronil Label Rate High High High High

Imidacloprid Label Rate High High High High

Untreated

Control
- High Very High Very High Very High

(Data

interpretation

based on

graphical

representatio

ns in source

material[1])

Table 2: Efficacy of Oxazosulfyl Granules against Brown Planthopper (Nilaparvata lugens)

Trial Location: Kagoshima, Japan. Application at Sowing.
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Treatment
Rate ( g/box
)

56 DAT 65 DAT 72 DAT 79 DAT

Oxazosulfyl

2.0% GR
50 Low Low Low Low

Triflumezopyr

im
Label Rate Low Low Moderate Moderate

Untreated

Control
- High Very High Very High Very High

(Data

interpretation

based on

graphical

representatio

ns in source

material[1])

Table 3: Summary of Official Trials by Japan Plant Protection Association (2016-2020) Efficacy

Rating: +++ (Excellent), ++ (Good)
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Target Pest Application Timing Efficacy Rating

Rice leaf beetle (Oulema

oryzae)
Before Sowing / At Sowing +++

Rice water weevil

(Lissorhoptrus oryzophilus)
Before Sowing / At Sowing +++

Small brown planthopper

(Laodelphax striatellus)
Before Sowing / At Sowing +++

White-backed planthopper

(Sogatella furcifera)
Before Sowing / At Sowing +++

Brown planthopper

(Nilaparvata lugens)
Before Sowing / At Sowing +++

Rice leafroller (Cnaphalocrocis

medinalis)
Before Sowing / At Sowing ++

(Source: Adapted from data

presented in Sumitomo

Chemical R&D Report[1][4])

Logical Relationships in Efficacy Assessment
The following diagram illustrates the logical flow for determining the overall field performance of

Oxazosulfyl.
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Logical Framework for Efficacy Evaluation

Field Trial Conducted
(as per protocol)

Pest Population Data
(Insect Counts)

Crop Safety Data
(Phytotoxicity)

Statistical Significance vs.
Untreated Control?

No Unacceptable
Phytotoxicity?

Statistically Superior or
Equivalent to Reference?

Yes

Ineffective or Requires
Further Investigation

No

Effective Control Demonstrated

Yes No

Crop Safety Confirmed

Yes

Crop Safety Issues Identified

No

Click to download full resolution via product page

Caption: Decision framework for evaluating Oxazosulfyl field trial data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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